Cas no 148528-89-6 (Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI))
148528-89-6 structure
Product Name:Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:148528-89-6
MF:C9H18N2O3
MW:202.250822544098
CID:105407
PubChem ID:45092008
Update Time:2025-04-18
Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI)
- TERT-BUTYL N-[(1S)-1-CARBAMOYLPROPYL]CARBAMATE
- CS-0128048
- AT35197
- (S)-tert-Butyl (1-amino-1-oxobutan-2-yl)carbamate
- tert-Butyl[(1S)-1-carbamoylpropyl]carbamate
- SCHEMBL5532831
- Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-,1,1-dimethylethyl ester(9ci)
- ((S)-1-carbamoyl-propyl)carbamic acid tert-butyl ester
- tert-Butyl (S)-(1-amino-1-oxobutan-2-yl)carbamate
- ((S)-1-Carbamoylpropyl)carbamic acid tert-butyl ester
- BOUJRTUVSGNZPU-LURJTMIESA-N
- tert-Butyl [(1S)-1-carbamoylpropyl]carbamate
- 148528-89-6
- Carbamic acid, [(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI)
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- Inchi: 1S/C9H18N2O3/c1-5-6(7(10)12)11-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H2,10,12)(H,11,13)/t6-/m0/s1
- InChI Key: BOUJRTUVSGNZPU-LURJTMIESA-N
- SMILES: O(C(N[C@H](C(N)=O)CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 202.13184
- Monoisotopic Mass: 202.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- PSA: 81.42
Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI) Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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